(E)-N-(6-methylbenzo[d]thiazol-2-yl)-3-(3-nitrophenyl)-N-(pyridin-3-ylmethyl)acrylamide

• IUPAC Name: (E)-N-(6-methyl-1,3-benzothiazol-2-yl)-3-(3-nitrophenyl)-N-(pyridin-3-ylmethyl)prop-2-enamide
• InChI: InChI=1S/C23H18N4O3S/c1-16-7-9-20-21(12-16)31-23(25-20)26(15-18-5-3-11-24-14-18)22(28)10-8-17-4-2-6-19(13-17)27(29)30/h2-14H,15H2,1H3/b10-8+
• InChI Key: NAUZJUMOKCXTKF-CSKARUKUSA-N
• Canonical SMILES: CC1=CC2=C(C=C1)N=C(S2)N(CC3=CN=CC=C3)C(=O)C=CC4=CC(=CC=C4)[N+](=O)[O-]
• Isomeric SMILES: CC1=CC2=C(C=C1)N=C(S2)N(CC3=CN=CC=C3)C(=O)/C=C/C4=CC(=CC=C4)[N+](=O)[O-]
• Molecular Formula: C23H18N4O3S
• Molecular Weight: 430.5 g/mol

Description

(E)-N-(6-methylbenzo[d]thiazol-2-yl)-3-(3-nitrophenyl)-N-(pyridin-3-ylmethyl)acrylamide is a useful research compound. Its molecular formula is C23H18N4O3S and its molecular weight is 430.48. The purity is usually 95%.
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Scientific Research Applications

Anticancer Properties

A study by Kamal et al. (2014) focused on the synthesis of 2-anilinonicotinyl-linked acrylamide conjugates, which are structurally related to the compound . They demonstrated that similar compounds have promising cytotoxic activity against various human cancer cell lines, particularly the A549 human lung adenocarcinoma epithelial cell line. These compounds also showed significant effects in cell-cycle perturbation studies, leading to apoptotic cell death. This research highlights the potential of acrylamide derivatives in cancer treatment, especially in targeting tubulin polymerization in cancer cells (Kamal et al., 2014).

Chemical Synthesis and Biological Activity

The synthesis of various bioactive derivatives of thiazole, pyridine, and acrylamide, similar to the compound , has been reported in several studies. For instance, El-Hagrassey et al. (2022) discussed the synthesis of new pyridine, chromene, and thiazole compounds, showcasing their antimicrobial and antioxidant activities. These studies contribute to the understanding of the compound's chemical properties and potential biological applications (El-Hagrassey et al., 2022).

Environmental Applications

In environmental science, related compounds have been utilized for waste treatment. For example, Zargoosh et al. (2015) described the use of a novel magnetic nanoadsorbent synthesized from a thiazol-2-yl pyridine compound for the removal of Zn2+ and Cd2+ ions from industrial wastes. This research highlights the utility of such compounds in environmental remediation and waste management (Zargoosh et al., 2015).